Cas no 52663-52-2 (2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole)
52663-52-2 structure
Product Name:2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
CAS No:52663-52-2
MF:C12H15N3S3
MW:297.462598085403
CID:2830380
PubChem ID:14993394
Update Time:2025-04-21
2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
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- 52663-52-2
- 2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
- SCHEMBL9687398
- DTXSID60566657
-
- Inchi: 1S/C12H15N3S3/c1-14-6-8-15(9-7-14)18-17-12-13-10-4-2-3-5-11(10)16-12/h2-5H,6-9H2,1H3
- InChI Key: GLBXWVFONATVTQ-UHFFFAOYSA-N
- SMILES: S(N1CCN(C)CC1)SC1=NC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 297.04281101Da
- Monoisotopic Mass: 297.04281101Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 98.2Ų
2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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